Cas no 1214369-42-2 (2-Cyano-4-fluorobenzoic acid)

• Product Name: 2-Cyano-4-fluorobenzoic acid
• CAS No: 1214369-42-2
• MF: C₈H₄FNO₂
• MW: 165.121265411377
• MDL: MFCD11110402
• CID: 1036672
• PubChem ID: 46315211
• Update Time: 2025-11-02

2-Cyano-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-fluorobenzoic acid
• 4-FLUORO-2-CYANOBENZOIC ACID
• AK-53649
• KB-230280
• MolPort-008-150-747
• SureCN3418103
• 2-Cyano-4-fluorobenzoicacid

• MDL： MFCD11110402
• Inchi： 1S/C8H4FNO2/c9-6-1-2-7(8(11)12)5(3-6)4-10/h1-3H,(H,11,12)
• InChI Key： SVBQRUGIKCKEQZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Cyano-4-fluorobenzoic acid

2-Cyano-4-fluorobenzoic Acid (CAS No. 1214369-42-2): Properties, Applications, and Market Insights

2-Cyano-4-fluorobenzoic acid (CAS No. 1214369-42-2) is a specialized organic compound that has gained significant attention in pharmaceutical and agrochemical research. This fluorinated benzoic acid derivative combines the unique properties of a cyano group and a fluorine substituent, making it a valuable building block in modern synthetic chemistry. With the increasing demand for fluorinated compounds in drug discovery, this chemical has emerged as a key intermediate for developing novel bioactive molecules.

The molecular structure of 2-cyano-4-fluorobenzoic acid features a benzoic acid core substituted with both electron-withdrawing groups - a cyano group at position 2 and a fluorine atom at position 4. This specific arrangement creates a unique electronic environment that influences its reactivity and physical properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but limited solubility in water.

In pharmaceutical applications, 2-cyano-4-fluorobenzoic acid CAS 1214369-42-2 serves as a crucial intermediate for the synthesis of various drug candidates. The presence of both fluorine and cyano groups makes it particularly valuable in designing molecules with improved metabolic stability and binding affinity. Recent studies have explored its use in developing kinase inhibitors, which are currently one of the most researched therapeutic targets in oncology. The compound's structural features allow for efficient derivatization, enabling medicinal chemists to create diverse molecular libraries for high-throughput screening.

The agrochemical industry has also recognized the potential of 2-cyano-4-fluorobenzoic acid as a building block for novel pesticides and herbicides. The fluorine atom in its structure can enhance the biological activity of resulting compounds while the cyano group provides additional sites for chemical modification. Researchers are particularly interested in its application for developing next-generation crop protection agents that are more environmentally friendly and target-specific.

From a synthetic chemistry perspective, 2-cyano-4-fluorobenzoic acid 1214369-42-2 offers several advantages. The carboxylic acid functionality allows for easy conversion to various derivatives, including esters, amides, and acid chlorides. Meanwhile, the cyano group can be transformed into other functional groups such as carboxylic acids, amines, or tetrazoles, significantly expanding its utility in multi-step synthesis. These properties make it a versatile intermediate for constructing complex molecular architectures.

Recent market trends show growing demand for fluorinated pharmaceutical intermediates like 2-cyano-4-fluorobenzoic acid. The global market for fluorine-containing fine chemicals is projected to expand significantly, driven by increasing R&D investments in life sciences. Manufacturers are responding by developing more efficient synthetic routes to produce this compound with higher purity and yield. Some companies now offer custom synthesis services for 2-cyano-4-fluorobenzoic acid derivatives to meet the specific needs of research institutions and pharmaceutical developers.

Quality control of 2-cyano-4-fluorobenzoic acid CAS 1214369-42-2 typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, where even minor impurities can affect biological testing results. The standard purity grade for research purposes is generally ≥95%, while some applications may require ≥98% or higher purity levels.

Storage and handling of 2-cyano-4-fluorobenzoic acid require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from moisture and light. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when handling the material. Researchers often inquire about the stability of 2-cyano-4-fluorobenzoic acid under various conditions, which has been shown to be excellent when stored properly.

The future outlook for 2-cyano-4-fluorobenzoic acid (1214369-42-2) appears promising, particularly in the context of green chemistry initiatives. Researchers are exploring more sustainable synthetic routes that reduce waste and energy consumption while maintaining high yields. There's also growing interest in developing biocatalytic methods for producing such fluorinated compounds, aligning with the pharmaceutical industry's shift toward environmentally friendly manufacturing processes.

For scientists searching for high-quality 2-cyano-4-fluorobenzoic acid, several reputable suppliers offer the compound in various quantities. When selecting a supplier, researchers should consider factors such as batch-to-batch consistency, analytical documentation, and technical support. Many suppliers now provide custom synthesis services for derivatives of this compound, which can be particularly valuable for medicinal chemistry programs requiring specialized building blocks.

In conclusion, 2-cyano-4-fluorobenzoic acid CAS No. 1214369-42-2 represents an important fluorinated building block with wide-ranging applications in pharmaceutical and agrochemical research. Its unique combination of functional groups offers synthetic versatility that continues to attract interest from both academic and industrial researchers. As the demand for fluorinated bioactive compounds grows, this compound is likely to maintain its position as a valuable intermediate in drug discovery and development pipelines.